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Compound of Interest

Compound Name: Procyanidin B2
CAS No.: 15514-06-4
Cat. No.: B1201856
Get Quote
. J

Part 1: Executive Safety Summary

Procyanidin B2 (CAS: 29106-49-8) is a polyphenolic flavonoid widely used in metabolic and
anti-inflammatory research.[1] While often perceived as "natural” and therefore benign, its
handling in a concentrated research setting requires strict adherence to safety protocols to
prevent occupational sensitization and ensure experimental integrity.

Immediate Action Items:
o Primary Hazard: Respiratory irritation (dust) and potential ocular/dermal irritation.

« Critical Vector: When dissolved in DMSO, the compound can penetrate the skin rapidly.
Standard nitrile gloves are insufficient for prolonged contact with DMSO solutions.

o Storage: -20°C, desiccated, and protected from light. The compound is highly hygroscopic;
improper handling degrades purity.

Part 2: Hazard Profile & Risk Assessment
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To select the correct PPE, we must understand the mechanism of exposure.

1. The Compound: Procyanidin B2[2][3][4][5][6][71[8][9][10][11]
o GHS Classification: Warning.[8] Causes skin irritation (H315), serious eye irritation (H319),

and specific target organ toxicity — single exposure (Respiratory system) (H335) [1].

o Physical State: Fine powder. High potential for electrostatic charge and aerosolization during
weighing.

o Reactivity: Hygroscopic and light-sensitive. Oxidation degrades the molecule into quinones,
which may have different toxicity profiles.

2. The Solvent Vector (The "Hidden" Risk)

Procyanidin B2 is frequently solubilized in Dimethyl Sulfoxide (DMSO) or Ethanol for biological
assays.

 The DMSO Effect: DMSO is an amphipathic solvent that acts as a penetration enhancer. If
Procyanidin B2 is dissolved in DMSO, the solvent carries the solute through the stratum
corneum and into the bloodstream within minutes.

 Implication: A spill of Procyanidin B2/DMSO solution on the skin is not just a surface irritant;
it is a systemic exposure risk.

Part 3: PPE Technical Specifications

This matrix defines the required protective equipment based on the state of the matter.
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Handling
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Hood (if volatile).

Mandatory: Fume
Hood (DMSO vapors
are low volatility but
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Safety Glasses with

Chemical Splash

Ocular ) ] ) ) Goggles (prevent
Side Shields. Side Shields.
solvent splash).
Lab Coat +
Lab Coat (Cotton/Poly ] )
Body Lab Coat. Impervious Apron (if

blend).

handling >50mL).

Expert Insight: For DMSO solutions, | recommend the "Double-Glove" Technique:

 Inner Layer: 4 mil Nitrile (tactile sensitivity).

o Outer Layer: 8 mil Nitrile or Polychloroprene (sacrificial layer). Change the outer glove

immediately upon any splash contact.

Part 4: Operational Workflow (Step-by-Step)
Phase 1: Retrieval and Equilibration

o Warm-Up: Remove the vial from -20°C storage. Do not open immediately.

o Equilibration: Allow the closed vial to reach room temperature (approx. 30 mins) inside a

desiccator.
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o Why? Opening a cold vial introduces condensation. Water promotes hydrolysis and
oxidation of the polyphenol ring, ruining your sample purity.

Phase 2: Weighing (Dry Powder)

e Engineering Control: Place the balance inside a chemical fume hood or a powder
containment enclosure.

o Static Control: Use an anti-static gun or ionizer if the powder is "fly-away."

o Transfer: Use a micro-spatula. Avoid pouring directly from the stock vial to minimize dust
generation.

Phase 3: Solubilization

e Solvent Addition: Add DMSO or Ethanol slowly down the side of the vial.

o Dissolution: Vortex gently. If using DMSO, remember the solution is now a potent skin-
penetrating agent.

» Labeling: Mark the vial clearly with "Procyanidin B2 / [Solvent] / [Concentration] / [Date]."

Phase 4: Visualization of Safety Logic
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Figure 1: Decision matrix for handling Procyanidin B2, highlighting the critical PPE adjustment
required when using DMSO as a solvent.

Part 5: Emergency & Disposal Protocols
Spill Response
e Dry Powder Spill:

o Do not dry sweep (creates dust).
o Cover with wet paper towels (water or ethanol) to dampen, then wipe up.
o Place in a sealed hazardous waste bag.

 Solution Spill (DMSO/Ethanol):

o

Evacuate the immediate area if the spill is >100mL and outside a hood.

o

Wear double gloves and goggles.

[¢]

Absorb with vermiculite or spill pads.

Clean the surface with 70% ethanol, then water.

[e]

Waste Disposal[9][12]

o Classification: Hazardous Chemical Waste.
o Stream: Segregate based on the solvent.
o Solid/Dry: Solid Organic Waste.

o DMSO Solution: Halogenated/Organic Solvent Waste (check local EHS rules regarding
DMSO segregation).

» Never dispose of down the drain. Procyanidin B2 is highly toxic to aquatic life in high
concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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